Cas no 27006-77-5 (1H-Pyrazole-4-carboxaldehyde, 4,5-dihydro-1,3-dimethyl-5-oxo-)

• Product Name: 1H-Pyrazole-4-carboxaldehyde, 4,5-dihydro-1,3-dimethyl-5-oxo-
• CAS No: 27006-77-5
• MF: C₆H₈N₂O₂
• MW: 140.139921188354
• CID: 1429334
• Update Time: 2024-08-15

1H-Pyrazole-4-carboxaldehyde, 4,5-dihydro-1,3-dimethyl-5-oxo- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carboxaldehyde, 4,5-dihydro-1,3-dimethyl-5-oxo-

• Inchi： 1S/C6H8N2O2/c1-4-5(3-9)6(10)8(2)7-4/h3,5H,1-2H3
• InChI Key： QJPHISSRCRZTOY-UHFFFAOYSA-N
• SMILES： N1(C)C(=O)C(C=O)C(C)=N1

Computed Properties

• Exact Mass: 140.05864

Experimental Properties

• Density: 1.28±0.1 g/cm3(Predicted)
• Boiling Point: 222.4±50.0 °C(Predicted)
• PSA: 49.74
• pka: 4.75±0.40(Predicted)